Cas no 2248399-56-4 (5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid
• CAS No: 2248399-56-4
• MF: C₆H₂F₅NO₃
• MW: 231.076999187469
• CID: 6098152
• PubChem ID: 137941096
• Update Time: 2025-07-23

5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid
• EN300-6510280
• 2248399-56-4

• Inchi： 1S/C6H2F5NO3/c7-3(8)1-2(6(9,10)11)12-4(15-1)5(13)14/h3H,(H,13,14)
• InChI Key： MCFWDDNHUNAWNY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)OC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 230.99548374g/mol
• Monoisotopic Mass: 230.99548374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid

Introduction to 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid (CAS No. 2248399-56-4)

5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid, identified by the CAS number 2248399-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of multiple fluorine substituents, specifically at the 5- and 4-positions, imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biochemical applications.

The structural features of 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid contribute to its potential utility in drug discovery and development. The difluoromethyl group (–CHF₂) and trifluoromethyl group (–CF₃) are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes are particularly valuable in the design of small-molecule inhibitors and probes for therapeutic intervention.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced bioactivity and selectivity. 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid has been explored in several preclinical studies as a building block for novel pharmacophores. Its oxazole core is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules with diverse biological activities. For instance, oxazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and cancer by interacting with specific enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a key intermediate in the synthesis of more complex molecules. The carboxylic acid functionality at the 2-position provides a versatile handle for further derivatization, allowing chemists to modify its properties for specific applications. This flexibility has made 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid a valuable asset in synthetic organic chemistry laboratories focused on developing novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that the fluorinated oxazole core can exhibit favorable interactions with biological targets such as kinases and proteases. These interactions are critical for designing drugs that can selectively inhibit pathological pathways while minimizing side effects. The electron-withdrawing nature of the fluorine atoms enhances the compound's ability to engage with hydrophobic pockets in proteins, improving its binding affinity.

The pharmaceutical industry has also recognized the potential of fluorinated compounds like 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid in improving drug delivery systems. Fluorochemicals are known to enhance lipophilicity and bioavailability, which are crucial factors in drug formulation. By incorporating this compound into drug candidates, researchers aim to develop more effective formulations that can overcome biological barriers and achieve targeted therapeutic effects.

Furthermore, environmental considerations have prompted investigations into sustainable synthetic routes for fluorinated compounds. The demand for greener chemistry practices has led to innovations in fluorination methodologies that minimize waste and energy consumption. This aligns with the broader goal of developing pharmaceuticals that are not only effective but also environmentally responsible.

The role of 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid in material science is another emerging area of interest. Fluorinated compounds are increasingly being used in advanced materials due to their unique properties such as low friction coefficients and high thermal stability. In particular, oxazole derivatives have been explored as components in coatings and adhesives where their chemical resistance makes them highly suitable.

Future research directions may explore the use of 5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid in combination therapies or as a lead compound for next-generation drugs. Its structural versatility allows it to be modified into libraries of analogs with tailored properties for specific therapeutic needs. As computational tools become more sophisticated, high-throughput screening methods will enable rapid identification of promising derivatives for further development.

In conclusion,5-(Difluoromethyl)-4-(trifluoromethyl)-1,3-oxazole-2-carboxylic acid (CAS No. 2248399-56-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug synthesis, along with its potential benefits in improving drug efficacy and sustainability, underscores its importance as a research tool and future therapeutic agent.